2-Imidazol-1-yl-4-(trifluoromethyl)benzonitrile

• Molecular Formula: C11H6F3N3
• Molecular Weight: 237.18 g/mol
• IUPAC Name: 2-imidazol-1-yl-4-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C11H6F3N3/c12-11(13,14)9-2-1-8(6-15)10(5-9)17-4-3-16-7-17/h1-5,7H
• InChI Key: HYNNXJAGTNJKHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)N2C=CN=C2)C#N

Description

2-Imidazol-1-yl-4-(trifluoromethyl)benzonitrile is a useful research compound. Its molecular formula is C11H6F3N3 and its molecular weight is 237.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of NaH 60% (0.09 g, 3.97 mmol) in DMF (20 mL) at 0° C. was added in one portion 1H-imidazole (2.5 mol eq, 0.61 g). After 10 min 2-chloro-4-(trifluoromethyl)-benzonitrile (0.5 mL, 3.61 mmol) was added and the reaction mixture was heated at 100° C. for 2 h. The reaction was cooled at room temperature, water was added and the aqueous solution was extracted with EtOAc (3×25 mL). The recombined organic phases were dried over sodium sulfate and evaporated to dryness to give the 2-imidazol-1-yl-4-(trifluoromethyl)benzonitrile as pale yellow oil (0.63 g, 73% Yield) used for the reduction without further purification.